Cas no 80221-17-6 (Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro-)

Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro- structure
80221-17-6 structure
Product Name:Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro-
CAS No:80221-17-6
MF:C16H8Cl2
MW:271.14072227478
CID:706037
PubChem ID:11414576
Update Time:2025-04-19

Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2-[4-(2-chlorophenyl)buta-1,3-diynyl]benzene
    • DTXSID70465187
    • Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro-
    • 80221-17-6
    • Inchi: 1S/C16H8Cl2/c17-15-11-5-3-9-13(15)7-1-2-8-14-10-4-6-12-16(14)18/h3-6,9-12H
    • InChI Key: XNLISLMDGFXPIM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C#CC#CC1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 270.0003056g/mol
  • Monoisotopic Mass: 270.0003056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 0Ų
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